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Compound of Interest

Compound Name: Cleroindicin B

Cat. No.: B173269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isolation and characterization of

Cleroindicin B, a cyclohexylethanoid derivative, from the tubers of Sinningia allagophylla. This

document outlines the detailed experimental protocols for extraction, fractionation, and

purification, presents the available quantitative data in a structured format, and illustrates the

experimental workflow. Due to the limited publicly available information on the specific signaling

pathways of Cleroindicin B, a generalized diagram of potential pathways is provided based on

the known biological activities of related compounds from the Sinningia and Clerodendrum

genera.

Quantitative Data Summary
The following table summarizes the quantitative data obtained during a representative isolation

of Cleroindicin B from Sinningia allagophylla tubers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b173269?utm_src=pdf-interest
https://www.benchchem.com/product/b173269?utm_src=pdf-body
https://www.benchchem.com/product/b173269?utm_src=pdf-body
https://www.benchchem.com/product/b173269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Starting Plant Material (Dried,

Powdered Tubers)
166.2 g Verdan et al., 2021

Crude Ethanolic Extract 27.2 g Verdan et al., 2021

Ethyl Acetate Soluble Portion 2.9 g Verdan et al., 2021

Subfraction FA1.5 43.7 mg Verdan et al., 2021

Isolated Cleroindicin B 4.2 mg Verdan et al., 2021

Overall Yield (from crude

extract)
~0.017% Calculated

Spectroscopic Data for Cleroindicin B
The definitive identification of Cleroindicin B relies on spectroscopic analysis. The following

table is a placeholder for the ¹H NMR, ¹³C NMR, and HRMS data, which should be referenced

from the original publication by Tian et al. (1997) that first described this compound.

| ¹H NMR (CDCl₃) | **¹³C NMR (CDCl

To cite this document: BenchChem. [Isolation of Cleroindicin B from Sinningia allagophylla: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173269#isolation-of-cleroindicin-b-from-sinningia-
allagophylla]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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